Cas no 73851-47-5 ( )

• Product Name: &nbsp
• CAS No: 73851-47-5
• MF: C₁₃H₁₅N₇O₄
• MW: 333.302701234818
• CID: 978551
• PubChem ID: 320695
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,5-diamino-9-(β-D-ribofuranosyl)pyrrolo<2,3-d:5,4-d'>dipyrimidine
• AC1L82RH
• NSC-269140
• NSC269140
• 73851-47-5
• DTXSID40313343
• &nbsp;

• Inchi： 1S/C13H15N7O4/c14-9-5-6-10(15)17-3-19-12(6)20(11(5)18-2-16-9)13-8(23)7(22)4(1-21)24-13/h2-4,7-8,13,21-23H,1H2,(H2,14,16,18)(H2,15,17,19)
• InChI Key： OXIVVHUENDRVBE-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C2C(=C(N)N=CN=2)C2=C(N)N=CN=C12)O)O

Computed Properties

• Exact Mass: 333.11900
• Monoisotopic Mass: 333.11855199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 178Ų

Experimental Properties

• PSA: 178.45000
• LogP: -0.68720